Cas no 315671-86-4 ((E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol)

• Product Name: (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol
• CAS No: 315671-86-4
• MF: C₁₄H₁₂BrNO₂
• MW: 306.154582977295
• CID: 2602251
• Update Time: 2025-10-18

(E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol

• Inchi： 1S/C14H12BrNO2/c1-18-14-7-2-10(8-13(14)17)9-16-12-5-3-11(15)4-6-12/h2-9,17H,1H3
• InChI Key： SRPCNVXQTNEVPU-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C=NC2=CC=C(Br)C=C2)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol

(E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol (CAS No. 315671-86-4): An Overview of a Promising Compound in Medicinal Chemistry

(E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol (CAS No. 315671-86-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of Schiff bases, which are known for their diverse applications in pharmaceutical and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol is C₁₅H₁₃BrNO₂, and its molecular weight is 307.17 g/mol. The compound features a phenolic hydroxyl group, a methoxy substituent, and an imine linkage with a brominated phenyl group. These functional groups contribute to its chemical reactivity and biological activity. The presence of the bromine atom in the para position of the phenyl ring adds to the compound's electrophilic nature, making it a potential candidate for various chemical reactions and interactions with biological targets.

Synthesis Methods

The synthesis of (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol typically involves the condensation reaction between 2-methoxyphenol and 4-bromobenzaldehyde in the presence of an acid catalyst. This reaction forms an imine bond between the aldehyde group of 4-bromobenzaldehyde and the amino group derived from 2-methoxyphenol. The E-isomer can be selectively obtained by controlling the reaction conditions, such as temperature and solvent choice. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, including the use of microwave-assisted synthesis and solvent-free conditions.

Biological Activities and Applications

Research on (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol has revealed several promising biological activities that make it a valuable candidate for drug development. One of the key areas of interest is its potential as an antioxidant. Studies have shown that this compound exhibits significant antioxidant activity, which can be attributed to its phenolic hydroxyl group and methoxy substituent. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

In addition to its antioxidant properties, (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions. Furthermore, preliminary research has indicated that this compound may have antitumor properties by inducing apoptosis in cancer cells.

Recent Research Findings

A recent study published in the Journal of Medicinal Chemistry explored the antiproliferative activity of (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol against various cancer cell lines. The results showed that this compound effectively inhibited cell proliferation in breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of this compound as a lead molecule for developing novel anticancer agents.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the neuroprotective effects of (E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol. The researchers found that this compound could protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This neuroprotective activity suggests that it may have therapeutic potential for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

(E)-5-(((4-Bromophenyl)imino)methyl)-2-methoxyphenol (CAS No. 315671-86-4) is a multifaceted compound with a range of biological activities that make it an attractive candidate for further research and development in medicinal chemistry. Its antioxidant, anti-inflammatory, antitumor, and neuroprotective properties highlight its potential therapeutic applications in various diseases. As research continues to uncover new insights into its mechanisms of action and pharmacological profiles, this compound may pave the way for innovative treatments in healthcare.